Cas no 2302-79-6 (2-(3-amino-2,2-dimethylcyclobutyl)acetic acid)

• Product Name: 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid
• CAS No: 2302-79-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 277057
• PubChem ID: 226393
• Update Time: 2025-11-01

2-(3-amino-2,2-dimethylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid,3-amino-2,2-dimethyl-
• 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid
• (2.2'-bispyridine)-3-amine
• [2,2'-Bipyridin]-3-amine
• < 2.2'-bispyridine> -3-amine
• 2-(2-pyridinyl)-3-pyridinamine
• 2-(pyridin-2-yl)pyridin-3-amine
• 3-amino-2,2'-bipyridine
• 3-amino-2,2-dimethyl-4-(p-methoxyphenyl)butyrate
• 3-Amino-2,2-dimethyl-cyclobutanessigsaeure
• ACMC-20a9nd
• ANW-63431
• bipyridylamide
• methyl 3-amino-2,2-dimethyl-4-
• methyl 3-amino-2,2-dimethyl-4-(p-methoxyphenyl)-butyrate
• SBB070167
• SureCN310349
• NSC-16788
• (3-amino-2,2-dimethylcyclobutyl)acetic acid
• EN300-1722647
• NSC16788
• 2302-79-6
• DTXSID80945708

• Inchi： 1S/C8H15NO2/c1-8(2)5(3-6(8)9)4-7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： RMKJBBVOFCLYBL-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1(C)C)N)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 269.2°Cat760mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.477
• PSA: 63.32
• LogP: 1.53480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid

Introduction to 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid (CAS No. 2302-79-6)

2-(3-amino-2,2-dimethylcyclobutyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2302-79-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising a cyclobutyl ring substituted with an amino group and a dimethyl group, has garnered attention due to its potential applications in drug discovery and molecular engineering. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The structural framework of 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid is characterized by a rigid cyclobutane core, which imparts steric and electronic properties that can be exploited in medicinal chemistry. The dimethyl substitution on the cyclobutyl ring enhances the lipophilicity of the molecule, making it more amenable to membrane interactions, while the amino group provides opportunities for further functionalization via acylation, alkylation, or coupling reactions. These features have positioned this compound as a valuable building block in the synthesis of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in the development of scaffolds that mimic natural products or bioactive molecules. The cyclobutyl motif is frequently encountered in natural products and has been shown to contribute to binding affinity and selectivity in drug-receptor interactions. For instance, derivatives of cyclobutyl-containing compounds have been investigated for their potential as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and antimicrobial agents. The workhorse CAS No. 2302-79-6, with its well-defined stereochemistry and functional groups, serves as an excellent starting point for such explorations.

One of the most compelling aspects of 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid is its utility in fragment-based drug design. Fragment-based approaches rely on the identification of small molecular fragments that bind to target proteins with high affinity. These fragments can then be linked or modified to generate larger molecules with improved pharmacological properties. The structural features of this compound make it an attractive candidate for generating novel fragments with specific binding characteristics. Recent studies have demonstrated the use of related cyclobutyl derivatives in high-throughput screening campaigns to identify lead compounds for therapeutic intervention.

The carboxylic acid moiety in CAS No. 2302-79-6 offers additional synthetic versatility, enabling conjugation to other biomolecules such as peptides, sugars, or nucleic acids through amide or ester linkages. This property is particularly valuable in the development of prodrugs or targeted drug delivery systems. For example, researchers have explored the use of carboxylic acid-functionalized compounds as carriers for poorly water-soluble drugs, improving their bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, 2-(3-amino-2,2-dimethylcyclobutyl)acetic acid represents an intriguing challenge due to its strained cyclobutane ring and multiple functional handles. Advances in catalytic methods have enabled more efficient access to such motifs compared to traditional multi-step approaches. Transition-metal-catalyzed reactions, including cross-coupling and hydrogenation strategies, have been employed to construct the cyclobutyl core with high precision. Additionally, asymmetric synthesis techniques have been applied to introduce chirality into the molecule, which is critical for many biologically active compounds.

The pharmaceutical industry has shown particular interest in derivatives of CAS No. 2302-79-6 due to their potential as intermediates for antiviral and anticancer agents. The rigid structure provided by the cyclobutyl ring can mimic parts of natural product scaffolds known to interact with enzymes or receptors involved in disease pathways. For instance, modifications at the amino position can yield derivatives with enhanced binding affinity to viral proteases or kinases implicated in cancer progression. Such derivatives are being evaluated in preclinical studies to assess their therapeutic potential.

Another area where this compound has found utility is in materials science and polymer chemistry. The unique combination of functional groups allows for its incorporation into polymers or copolymers designed for specific applications such as drug-eluting stents or biodegradable scaffolds for tissue engineering. The stability provided by the cyclobutane ring ensures that these materials maintain their integrity under physiological conditions while still allowing for controlled release of incorporated therapeutic agents.

In conclusion,CAS No 2302-79-6, corresponding to (3-amino-2-methylcyclobutyl)acetic acid, represents a structurally fascinating molecule with broad applicability across multiple domains of chemical research and industrial development. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs through innovative molecular design.